Cas no 10229-09-1 (1-Butene, 4,4-dinitro-)

• Product name: 1-Butene, 4,4-dinitro-
• CAS No: 10229-09-1
• MF: C₄H₆N₂O₄
• MW: 146.101440906525
• CID: 1135264

1-Butene, 4,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1-Butene, 4,4-dinitro-

• Inchi： 1S/C4H6N2O4/c1-2-3-4(5(7)8)6(9)10/h2,4H,1,3H2
• InChI Key： CCBCGWMYGKQLFO-UHFFFAOYSA-N
• SMILES： C=CCC([N+]([O-])=O)[N+]([O-])=O

Computed Properties

• Exact Mass: 146.03278
• Monoisotopic Mass: 146.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.2629 g/cm3
• Boiling Point: 71.5 °C(Press: 7 Torr)
• PSA: 86.28
• pka: 4.43±0.10(Predicted)